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Introduction

Cytarabine, also known as arabinosylcytosine (Ara-C), is a potent antimetabolite drug widely

used in the treatment of various hematological malignancies, including acute myeloid leukemia

(AML) and non-Hodgkin's lymphoma.[1][2] Its cytotoxic effects are mediated by its active

metabolite, Cytarabine triphosphate (Ara-CTP).[1] Following cellular uptake, Cytarabine is

phosphorylated to Ara-CTP, which then acts as a competitive inhibitor of DNA polymerase.[1][3]

The incorporation of Ara-CTP into the growing DNA strand leads to chain termination, thereby

halting DNA synthesis and replication, particularly during the S phase of the cell cycle.[1][2][3]

This ultimately induces cell cycle arrest and apoptosis in rapidly dividing cancer cells.[4][5][6]

The direct in vitro application of Cytarabine triphosphate trisodium allows for the study of its

immediate effects on cellular processes, bypassing the need for intracellular phosphorylation.

Data Presentation
The following table summarizes the 50% inhibitory concentration (IC50) values of the parent

drug, Cytarabine, in various cancer cell lines. These values can serve as a starting point for

determining the effective concentration range for in vitro experiments using Cytarabine
triphosphate trisodium.
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Cell Line Cancer Type IC50 (nM) Incubation Time (h)

CCRF-CEM
Acute Lymphoblastic

Leukemia
90 96

Jurkat
Acute Lymphoblastic

Leukemia
159.7 96

KG-1
Acute Myeloid

Leukemia

Varies (parental vs.

resistant)
Not Specified

MOLM13
Acute Myeloid

Leukemia

Varies (parental vs.

resistant)
Not Specified

MV4-11
Acute Myeloid

Leukemia

Not Specified (used at

0.1 µM)
24

BCBL1
Primary Effusion

Lymphoma

Induces apoptosis at 5

µM
4

BC3
Primary Effusion

Lymphoma

Induces apoptosis at 5

µM
4

Note: The IC50 values can vary depending on the experimental conditions, such as cell density

and assay type. It is recommended to perform a dose-response curve to determine the optimal

concentration for your specific cell line and experiment.
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Caption: Mechanism of action of Cytarabine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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